Cas no 10413-00-0 (Benzenepentanenitrile, d-oxo-)

• Product Name: Benzenepentanenitrile, d-oxo-
• CAS No: 10413-00-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD00463744
• CID: 199024
• PubChem ID: 312663
• Update Time: 2025-07-11

Benzenepentanenitrile, d-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanenitrile, d-oxo-
• 5-Oxo-5-phenylvaleronitrile
• 1-formyl-4-cyanonaphthalene
• 1-Naphthalenecarbonitrile,4-formyl
• 4-benzoylbutanenitrile
• 4-cyano-1-naphthaldehyde
• 4-cyano-1-phenyl-1-butanone
• 4-cyano-1-phenylbutan-1-one
• 4-Cyanonaphthalene-1-carboxaldehyde
• 4-cyanonaphthalene-1-carboxyaldehyde
• 4-Formyl-1-cyan-naphthalin
• 4-Formyl-1-naphthonitrile
• 4-formyl-naphthalene-1-carbonitrile
• 5-oxo-5-phenylpentanenitrile
• 5-oxo-5-phenyl-valeronitrile
• 10413-00-0
• NSC222801
• DTXSID60908816
• 4-CYANOBUTYROPHENONE
• NSC-222801
• CKJHYHAFFOQUKV-UHFFFAOYSA-N
• SCHEMBL9185068
• AKOS006274998
• MFCD00463744
• 4-benzoylbutyronitrile

• MDL： MFCD00463744
• Inchi： 1S/C11H11NO/c12-9-5-4-8-11(13)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8H2
• InChI Key： CKJHYHAFFOQUKV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCC#N

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 341.6°C at 760 mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.523
• PSA: 40.86000
• LogP: 2.56318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones